molecular formula CoCl2<br>Cl2Co B074596 Cobalt chloride CAS No. 1332-82-7

Cobalt chloride

Cat. No. B074596
CAS RN: 1332-82-7
M. Wt: 129.84 g/mol
InChI Key: GVPFVAHMJGGAJG-UHFFFAOYSA-L
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Description

Synthesis Analysis

Cobalt (II) chloride is used in various synthesis processes due to its properties. For instance, it is used in the transformation of various functional groups in organic synthesis . It is also used in the synthesis of esters via cleavage of ethers by acyl chlorides and acylation of alcohols and amines by anhydrides .


Molecular Structure Analysis

Cobalt (II) chloride is an inorganic compound, a salt of cobalt and chlorine, with the formula CoCl 2. The compound forms several hydrates CoCl 2 · nH 2O, for n = 1, 2, 6, and 9 . The anhydrous form is a blue crystalline solid; the dihydrate is purple and the hexahydrate is pink .


Chemical Reactions Analysis

Cobalt (II) chloride reacts in various ways. For instance, it reacts as an acid to neutralize bases . It also undergoes a reversible chemical reaction where it changes color from blue to pink in the presence of water .


Physical And Chemical Properties Analysis

Cobalt (II) chloride is a weakly acidic inorganic salt, which is soluble in water . The anhydrous form is a blue crystalline solid; the dihydrate is purple and the hexahydrate is pink .

Safety And Hazards

Cobalt chloride can cause respiratory disease, shortness of breath, and coughing; permanent disability may occur. Ingestion causes pain, vomiting, and diarrhea. Contact causes irritation of eyes and may cause skin rash .

properties

IUPAC Name

cobalt(2+);dichloride
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InChI

InChI=1S/2ClH.Co/h2*1H;/q;;+2/p-2
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InChI Key

GVPFVAHMJGGAJG-UHFFFAOYSA-L
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Canonical SMILES

[Cl-].[Cl-].[Co+2]
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Molecular Formula

CoCl2, Cl2Co
Record name COBALT CHLORIDE
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DSSTOX Substance ID

DTXSID9040180
Record name Cobalt chloride
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Molecular Weight

129.84 g/mol
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Physical Description

Cobalt chloride is a pink to red solid with a slight sharp odor. Sinks and mixes with water. Pale blue leaflets, turns pink upon exposure to moist air., Pale-blue hygroscopic solid; Turns pink in moist air; [Merck Index] Blue granules with a chlorine-like smell and soluble in water; [MSDSonline], PALE BLUE HYGROSCOPIC POWDER. TURNS PINK ON EXPOSURE TO AIR AND MOISTURE.
Record name COBALT CHLORIDE
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Record name Cobaltous chloride
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Boiling Point

1049 °C
Record name Cobaltous chloride
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Record name COBALT (II) CHLORIDE
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Solubility

Soluble in water, 53.420 lb/100 lb water at 70 °F, In water, 1.16 kg/L at 0 °C, Soluble in alcohols, acetone, ether, glycerol, and pyridine, For more Solubility (Complete) data for Cobaltous chloride (6 total), please visit the HSDB record page., Solubility in water, g/100ml at 20 °C: 53 (good)
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Density

1.924 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.36 at 25 °C/4 °C, Mol wt: 165.87; violet-blue, monoclinic or triclinic crystals; density: 2.477 at 25 °C/26 °C; slightly soluble in ether /Cobaltous chloride dihydrate/, 3.4 g/cm³
Record name COBALT CHLORIDE
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Vapor Pressure

VP: 10 kPa (75 mm Hg) at 818 °C; 100 kPa (750 mm Hg) at 1048 °C
Record name Cobaltous chloride
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Mechanism of Action

The induction of polyploidy is considered the reproductive end of cells, but there is evidence that polyploid giant cancer cells (PGCCs) contribute to cell repopulation during tumor relapse. However, the role of these cells in the development, progression and response to therapy in colon cancer remains undefined. Therefore, the main objective of this study was to investigate the generation of PGCCs in colon cancer cells and identify mechanisms of formation. Treatment of HCT-116 and Caco-2 colon cancer cells with the hypoxia mimic CoCl2 induced the formation of cells with larger cell and nuclear size (PGCCs), while the cells with normal morphology were selectively eliminated. Cytometric analysis showed that CoCl2 treatment induced G2 cell cycle arrest and the generation of a polyploid cell subpopulation with increased cellular DNA content. Polyploidy of hypoxia-induced PGCCs was confirmed by FISH analysis. Furthermore, CoCl2 treatment effectively induced the stabilization of HIF-1a, the differential expression of a truncated form of p53 (p47) and decreased levels of cyclin D1, indicating molecular mechanisms associated with cell cycle arrest at G2. Generation of PGCCs also contributed to expansion of a cell subpopulation with cancer stem cells (CSCs) characteristics, as indicated by colonosphere formation assays, and enhanced chemoresistance to 5-fluorouracil and oxaliplatin. In conclusion, the pharmacological induction of hypoxia in colon cancer cells causes the formation of PGCCs, the expansion of a cell subpopulation with CSC characteristics and chemoresistance. The molecular mechanisms involved, including the stabilization of HIF-1 a, the involvement of p53/p47 isoform and cell cycle arrest at G2, suggest novel targets to prevent tumor relapse and treatment failure in colon cancer.
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Product Name

Cobalt chloride

Color/Form

Pale-blue hygroscopic leaflets; colorless in very thin layers, Blue hexagonal leaflets

CAS RN

7646-79-9, 1332-82-7
Record name COBALT CHLORIDE
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Record name Cobalt chloride (CoCl2)
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Melting Point

187 °F (USCG, 1999), 735 °C
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Citations

For This Compound
115,000
Citations
J Muñoz‐Sánchez… - Journal of Applied …, 2019 - Wiley Online Library
… One of the most commonly used models is cobalt chloride‐induced chemical hypoxia because it stabilizes hypoxia inducible factors 1α and 2α under normoxic conditions. This model …
G Lippi, M Franchini, GC Guidi - British journal of sports medicine, 2005 - bjsm.bmj.com
… Cobalt chloride is a well established chemical inducer of hypoxia-like responses such as … Although there is as yet no direct or anecdotal evidence of cobalt chloride administration to …
Number of citations: 98 bjsm.bmj.com
P Wang, B Chen, R Li, S Wang, N Ren, Y Li… - ACS Energy …, 2021 - ACS Publications
… In the present work, we devised a simple and effective method by introducing cobalt chloride hexahydrate (CoCl 2 ·6H 2 O) into SnO 2 precursor solution to passivate the defects in the …
Number of citations: 102 pubs.acs.org
W Zou, M Yan, W Xu, H Huo, L Sun… - Journal of …, 2001 - Wiley Online Library
… There are many reports showing that cobalt chloride (CoCl 2 ) could mimic the hypoxic responses in some aspects including production of ROS in cultured cells. The cytotoxicity of CoCl …
Number of citations: 244 onlinelibrary.wiley.com
JM Duckham, HA Lee - QJM: An International Journal of …, 1976 - academic.oup.com
… (1971) gave enteric coated cobalt chloride, 50 mg daily, to 17 … The therapeutic benefit of small doses of cobalt chloride has … trial of daily cobalt chloride given to nephrectomized patients …
Number of citations: 78 academic.oup.com
F Zheng, Z Luo, C Zheng, J Li, J Zeng, H Yang… - Toxicology and applied …, 2019 - Elsevier
… In vitro studies have shown that cobalt chloride has adverse effects on numerous cell types, … Cobalt chloride-induced apoptosis and extracellular signal-regulated protein kinase 1/2 …
Number of citations: 43 www.sciencedirect.com
HD Jang, DW Hwang, DP Kim, HC Kim, BY Lee… - Materials Research …, 2004 - Elsevier
Cobalt nanoparticles were produced by the hydrogen reduction of cobalt chloride vapor in a multistage tubular aerosol flow reactor. Reaction zone temperature, preheating temperature, …
Number of citations: 77 www.sciencedirect.com
JE Davis, JP Fields - … of the Society for Experimental Biology …, 1958 - journals.sagepub.com
… We believe that our results show that cobalt chloride … to normal after cessation of cobalt chloride feeding, indicate that … have previously shown that cobalt chloride feeding increases the …
Number of citations: 63 journals.sagepub.com
J Ponti, E Sabbioni, B Munaro, F Broggi… - …, 2009 - academic.oup.com
… Cobalt chloride was dissolved in ultrapure water at a concentration of 10 mM. The freshly prepared stock solution was sterilized using a 0.2 μm filter (Millipore, Italy) and diluted in …
Number of citations: 183 academic.oup.com
ACF Ribeiro, VMM Lobo… - Journal of Chemical & …, 2002 - ACS Publications
Differential diffusion coefficients of cobalt chloride in water at 298.15 K, and at concentrations from 8 × 10 -3 mol dm -3 to 3 × 10 -1 mol dm -3 , have been measured using a …
Number of citations: 56 pubs.acs.org

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